3-methyl-N-(3-methylbenzyl)benzamide

• IUPAC Name: 3-methyl-N-[(3-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C16H17NO/c1-12-5-3-7-14(9-12)11-17-16(18)15-8-4-6-13(2)10-15/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: IWTWOBQRYAOYPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC(=O)C2=CC=CC(=C2)C
• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol

Description

“3-methyl-N-(3-methylbenzyl)benzamide” is a type of benzamide, which is an organic compound with the chemical formula of C7H7NO. Benzamides are a significant class of amide compounds that have been widely used in various industries such as medical, industrial, biological, and potential drug industries.

Synthesis Analysis

The synthesis of benzamides can be achieved by treating m-toluic acid with thionyl chloride, followed by treatment with diethylamine. The product of this reaction, m-toluoyl chloride, is then treated with diethylamine to obtain N,N-diethyl-3-methylbenzamide.

Molecular Structure Analysis

The molecular structure of benzamides, including “3-methyl-N-(3-methylbenzyl)benzamide”, can be analyzed using various spectroscopic methods such as IR, 1H NMR, and 13C NMR.

Chemical Reactions Analysis

Benzamides, including “3-methyl-N-(3-methylbenzyl)benzamide”, can undergo various chemical reactions. For example, they can be used in the synthesis of metal-organic frameworks (MOFs), which are generally synthesized in toxic formamide solvents.

Physical And Chemical Properties Analysis

Benzamides generally have high boiling points and melting points. These characteristics and their solubility in water result from the polar nature of the amide group and hydrogen bonding.

Scientific Research Applications

Insect Repellent

• DEET is widely recognized as an effective insect repellent. It has been used for decades to protect against mosquito bites, ticks, and other arthropods. .
• .

Metal-Organic Frameworks (MOFs)

• MOFs are porous materials composed of metal ions or clusters connected by organic ligands. DEET has been employed as a solvent in MOF synthesis, replacing more toxic formamide solvents. .

Organic Synthesis

• DEET itself is synthesized through oxidative coupling using copper-based metal-organic frameworks. .

Pharmaceuticals

• While DEET primarily serves as an insect repellent, its structural features could inspire the design of novel pharmaceutical compounds. .

Agrochemicals

• DEET’s chemical structure may offer insights for designing agrochemicals. .

Polymer Chemistry

• Amides, including DEET, play a crucial role in polymer synthesis. .

Safety and Hazards

Benzamides, including “3-methyl-N-(3-methylbenzyl)benzamide”, are considered hazardous. They are harmful if swallowed and suspected of causing genetic defects.

Future Directions

The future directions of research on “3-methyl-N-(3-methylbenzyl)benzamide” could include the development of greener solvents for the synthesis of MOFs and the exploration of its potential applications in various fields such as drug delivery.